Cas no 1593039-90-7 (5-Hydroxy-3-(2-nitrophenyl)isoxazole)

• Product Name: 5-Hydroxy-3-(2-nitrophenyl)isoxazole
• CAS No: 1593039-90-7
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• MDL: MFCD31543810
• CID: 4610595
• Update Time: 2025-06-08

5-Hydroxy-3-(2-nitrophenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-3-(2-nitrophenyl)isoxazole
• 5-Isoxazolol, 3-(2-nitrophenyl)-

• MDL： MFCD31543810
• Inchi： 1S/C9H6N2O4/c12-9-5-7(10-15-9)6-3-1-2-4-8(6)11(13)14/h1-5,12H
• InChI Key： VOZDFDLNIJTPCI-UHFFFAOYSA-N
• SMILES： O1C(O)=CC(C2=CC=CC=C2[N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 206.033
• Monoisotopic Mass: 206.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2A^2

Additional information on 5-Hydroxy-3-(2-nitrophenyl)isoxazole

Introduction to 5-Hydroxy-3-(2-nitrophenyl)isoxazole (CAS No. 1593039-90-7)

5-Hydroxy-3-(2-nitrophenyl)isoxazole (CAS No. 1593039-90-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique isoxazole ring and a nitrophenyl substituent, which confer it with distinct chemical and biological properties. The compound's structure and reactivity make it a valuable candidate for various applications, including drug discovery and the development of novel therapeutic agents.

The isoxazole ring, a five-membered heterocyclic compound containing an oxygen and a nitrogen atom, is a common motif in many biologically active molecules. The presence of the nitrophenyl group further enhances the compound's reactivity and potential biological activity. 5-Hydroxy-3-(2-nitrophenyl)isoxazole has been studied for its potential as an antioxidant, anti-inflammatory, and anti-cancer agent, among other therapeutic applications.

Recent research has highlighted the importance of 5-Hydroxy-3-(2-nitrophenyl)isoxazole in the context of oxidative stress and inflammation. Oxidative stress, caused by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify them, is a key factor in many diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Studies have shown that 5-Hydroxy-3-(2-nitrophenyl)isoxazole exhibits potent antioxidant properties, effectively scavenging ROS and reducing oxidative damage to cellular components.

In addition to its antioxidant activity, 5-Hydroxy-3-(2-nitrophenyl)isoxazole has demonstrated significant anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli, such as pathogens or damaged cells. Chronic inflammation can lead to tissue damage and contribute to the development of various diseases. Research has indicated that 5-Hydroxy-3-(2-nitrophenyl)isoxazole can inhibit the production of pro-inflammatory cytokines and reduce the activation of inflammatory pathways, making it a promising candidate for the treatment of inflammatory conditions.

The potential anti-cancer properties of 5-Hydroxy-3-(2-nitrophenyl)isoxazole have also been explored. Cancer is characterized by uncontrolled cell growth and the ability of cancer cells to evade apoptosis (programmed cell death). Studies have shown that 5-Hydroxy-3-(2-nitrophenyl)isoxazole can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. This makes it a potential lead compound for the development of new anti-cancer drugs.

Beyond its therapeutic applications, 5-Hydroxy-3-(2-nitrophenyl)isoxazole has also been studied for its use in chemical synthesis and as a building block for more complex molecules. The compound's reactivity and functional groups make it a versatile starting material for the synthesis of various derivatives with diverse biological activities. Researchers have utilized 5-Hydroxy-3-(2-nitrophenyl)isoxazole in the development of new materials, such as polymers and coatings, where its unique properties can be harnessed for specific applications.

The synthesis of 5-Hydroxy-3-(2-nitrophenyl)isoxazole typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include cyclization reactions involving nitro compounds and hydroxyl-containing precursors. Advances in synthetic chemistry have led to more efficient methods for producing 5-Hydroxy-3-(2-nitrophenyl)isoxazole, making it more accessible for both academic research and industrial applications.

In conclusion, 5-Hydroxy-3-(2-nitrophenyl)isoxazole (CAS No. 1593039-90-7) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structure and properties make it a valuable tool for researchers exploring new therapeutic agents, chemical synthesis methods, and advanced materials. As ongoing research continues to uncover new applications and mechanisms of action, 5-Hydroxy-3-(2-nitrophenyl)isoxazole is likely to remain an important compound in the scientific community.